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Compound of Interest

Compound Name: Disodium EDTA

Cat. No.: B3056728 Get Quote

Technical Support Center: Disodium EDTA
Dissolution
This guide provides troubleshooting advice and answers to frequently asked questions for

researchers, scientists, and drug development professionals experiencing issues with

dissolving disodium EDTA.

Frequently Asked Questions (FAQs)
Q1: Why is my disodium EDTA not dissolving in water at
a neutral pH (around 7.0)?
Disodium EDTA has low solubility at neutral or acidic pH.[1] The dissolution of disodium
EDTA is highly pH-dependent.[2] For the powder to dissolve completely, the pH of the solution

must be raised to approximately 8.0.[3][4]

Q2: What is the chemical reason for the pH-dependent
solubility of disodium EDTA?
Ethylenediaminetetraacetic acid (EDTA) is a polyprotic acid with four carboxylic acid groups

and two amine groups.[5][6] In its disodium salt form (C₁₀H₁₄N₂Na₂O₈), two of the carboxylic

acid groups are deprotonated, but two remain protonated.[7] These remaining acidic protons

make the molecule less polar and therefore less soluble in water.
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By adding a base, such as sodium hydroxide (NaOH), you deprotonate the remaining

carboxylic acid groups.[7][8] This increases the overall negative charge on the molecule,

making it a more polar ionic species that readily interacts with polar water molecules and

dissolves.[5][7] At a pH of 8.0, the equilibrium shifts significantly towards the more soluble,

deprotonated forms of EDTA.[5][8]

Q3: How do the pKa values of EDTA relate to its
solubility?
The pKa values indicate the pH at which a specific acidic group is 50% deprotonated. EDTA

has six pKa values corresponding to its four carboxyl and two amino groups.[9][10] To achieve

good solubility, the pH of the solution should be raised above the pKa values of the remaining

carboxylic acid groups, ensuring they are sufficiently deprotonated.

Q4: Are there different forms of EDTA, and do they have
different solubility properties?
Yes. The free acid form of EDTA is practically insoluble in water. The salt forms are more

soluble.[5]

Disodium EDTA: The most commonly used form, which requires a pH of ~8.0 to dissolve.[3]

[4]

Tetrasodium EDTA: This salt has all four carboxylic acid groups deprotonated. It is more

alkaline and dissolves more readily in water, typically used in applications where the final pH

is greater than 7.[11]

Troubleshooting Guide
Issue: Disodium EDTA powder is not dissolving in my
aqueous solution.
This workflow outlines the steps to diagnose and solve the problem.
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Troubleshooting Workflow

Start: Disodium EDTA
not dissolving

1. Measure the pH
of the solution.

Is the pH < 8.0?

2. Add NaOH (solid pellets or a
concentrated solution) dropwise

while stirring continuously.

  Yes  

Result: Disodium EDTA
is fully dissolved.

  No, pH is ≥ 8.0
(Check for other issues

e.g., concentration)

3. Monitor the pH and observe
the dissolution of the powder.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3056728?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Mechanism of pH-Dependent Dissolution

Disodium EDTA (H₂Y²⁻)
Partially Protonated

(Low Solubility)

+ 2 OH⁻

(Base Addition)

 pH increases towards 8.0 

EDTA (Y⁴⁻)
Fully Deprotonated

(High Solubility)

+ 2 H₂O

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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